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Compound of Interest

Compound Name: Lactonamycin Z

Cat. No.: B15560467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and

characterization of Lactonamycin Z, a bioactive secondary metabolite produced by the

bacterium Streptomyces sanglieri. This document details the experimental protocols for its

production and purification, presents its known physicochemical and biological properties in

structured tables, and offers visual representations of the experimental workflow and its

established biological activities.

Executive Summary
Lactonamycin Z is a polyketide antibiotic that was first isolated from Streptomyces sanglieri

strain AK 623.[1][2] It shares a common aglycone core, lactonamycinone, with the related

compound Lactonamycin but is distinguished by its sugar moiety, α-L-2,6-dideoxyribopyranose.

[3][4] While it exhibits weaker antibacterial properties compared to Lactonamycin,

Lactonamycin Z has demonstrated notable antitumor activity, making it a compound of interest

for further investigation in drug discovery and development.[5] This guide synthesizes the

available scientific literature to provide a detailed technical resource for researchers working

with or interested in this molecule.

Data Presentation
The following tables summarize the key quantitative data available for Lactonamycin Z.
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Table 1: Physicochemical Properties of Lactonamycin Z
Property Value Reference

Producing Organism
Streptomyces sanglieri strain

AK 623

Molecular Formula C₂₈H₂₇NO₁₃

Molecular Weight 585.5180 Da

Accurate Mass 585.1482 Da

¹H NMR Data
Not available in searched

literature

¹³C NMR Data
Not available in searched

literature

Table 2: Biological Activity of Lactonamycin Z
Activity Type Target

Quantitative Data
(IC₅₀/MIC)

Reference

Antitumor Activity
Human cancer cell

lines

Specific IC₅₀ values

not available in

searched literature.

Described as having

significant antitumor

activity.

Antibacterial Activity
Gram-positive

bacteria

Specific MIC values

not available in

searched literature.

Described as having

weaker activity than

Lactonamycin.

Experimental Protocols
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The following protocols are based on methodologies described in the scientific literature for the

production and isolation of Lactonamycin Z from Streptomyces sanglieri.

Fermentation of Streptomyces sanglieri AK 623
This protocol outlines the general steps for the cultivation of Streptomyces sanglieri AK 623 for

the production of Lactonamycin Z. The exact composition of the media was not detailed in the

reviewed literature, so a general formulation for Streptomyces fermentation is provided.

3.1.1 Seed Culture Preparation

Inoculation: Aseptically inoculate a 250 mL flask containing 60 mL of a sterile seed medium

with spores of Streptomyces sanglieri AK 623. A typical seed medium for Streptomyces

consists of:

Glucose: 1.0%

Millet steep liquor: 1.0%

Peptone: 0.5%

(NH₄)₂SO₄: 0.1%

NaCl: 0.25%

CaCO₃: 0.05%

pH adjusted to 7.2 before sterilization.

Incubation: Incubate the flask on a rotary shaker at 180 rpm for 48 hours at 28 °C.

3.1.2 Production Culture

Inoculation: Transfer the seed culture (typically 5-10% v/v) to a larger fermentation vessel

containing the production medium. A representative production medium for Streptomyces

includes:

Soluble starch: 1.0%
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K₂HPO₄: 0.2%

KNO₃: 0.2%

Casein: 0.03%

MgSO₄: 0.005%

CaCO₃: 0.002%

FeSO₄: 0.001%

pH adjusted to 7.2 before sterilization.

Fermentation: Carry out the fermentation for 4 to 5 days at 28 °C with continuous agitation.

Extraction and Purification of Lactonamycin Z
This protocol details the steps for extracting and purifying Lactonamycin Z from the

fermentation culture. The estimated yield is approximately 1-2 mg of pure Lactonamycin Z per

liter of fermentation broth.

3.2.1 Extraction

Separation of Biomass: Centrifuge the fermentation culture to separate the mycelium from

the culture broth.

Broth Extraction: Adjust the pH of the supernatant (culture broth) to 4.5 and extract three

times with an equal volume of ethyl acetate.

Mycelium Extraction: Suspend the mycelial pellet in 50% aqueous acetone and stir for 1

hour. Filter the mixture to remove the mycelial debris.

Combine Extracts: Remove the acetone from the mycelial extract under reduced pressure.

Combine the resulting aqueous layer with the ethyl acetate extracts from the broth.

Drying and Concentration: Dry the combined ethyl acetate extracts over anhydrous sodium

sulfate, filter, and concentrate under vacuum to yield a crude extract.
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3.2.2 Purification

Sample Preparation: Dissolve the crude extract in a minimal amount of methanol or a

suitable solvent for HPLC injection.

Preparative High-Performance Liquid Chromatography (HPLC):

Column: YMC-Pack ODS-A column (10 x 250 mm).

Mobile Phase: A linear gradient of methanol in water with 0.5% formic acid.

Gradient: Start with 40% methanol and increase to 80% methanol over 30 minutes.

Flow Rate: 3 mL/min.

Detection: Monitor the elution profile at a suitable UV wavelength (e.g., 254 nm).

Fraction Collection: Collect the fractions corresponding to the peak of Lactonamycin Z. The

retention time is approximately 21 minutes under analytical conditions (1 mL/min flow rate).

Final Concentration: Combine the pure fractions and remove the solvent under vacuum to

obtain purified Lactonamycin Z.

Mandatory Visualizations
The following diagrams illustrate the key processes and relationships related to Lactonamycin
Z.
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Caption: Workflow for the isolation and purification of Lactonamycin Z.
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Caption: Known biological activities of Lactonamycin Z.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560467?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

